Cas no 1462288-03-4 (methyl 1-(4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylate)

• Product Name: methyl 1-(4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylate
• CAS No: 1462288-03-4
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 2116374
• Update Time: 2023-11-19

methyl 1-(4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(4-nitro-1H-pyrazol-1-yl)cyclopropanecarboxylate
• XRZUQLYWNFJJAM-UHFFFAOYSA-N
• CID 117839997
• Cyclopropanecarboxylic acid, 1-(4-nitro-1H-pyrazol-1-yl)-, methyl ester

• Inchi： 1S/C8H9N3O4/c1-15-7(12)8(2-3-8)10-5-6(4-9-10)11(13)14/h4-5H,2-3H2,1H3
• InChI Key： XRZUQLYWNFJJAM-UHFFFAOYSA-N
• SMILES： O(C)C(C1(CC1)N1C=C(C=N1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Topological Polar Surface Area: 89.9

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 348.9±22.0 °C(Predicted)
• pka: -0.93±0.19(Predicted)